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Compound of Interest

Compound Name:
Ethyl 5-(hydroxymethyl)isoxazole-

3-carboxylate

Cat. No.: B058355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-
(hydroxymethyl)isoxazole-3-carboxylate, a key heterocyclic compound with applications in

organic synthesis and medicinal chemistry. This document details its chemical identity,

physicochemical properties, and a validated synthesis protocol.

Chemical Identity
IUPAC Name: ethyl 5-(hydroxymethyl)-1,2-oxazole-3-carboxylate[1]

Synonyms: Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate[1][2][3][4][5]* CAS Number:

123770-62-7 [3][4]

Physicochemical Properties
A summary of the key quantitative data for Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate
is presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C7H9NO4 [1][2][3]

Molecular Weight 171.15 g/mol [3]

Appearance Liquid, Oil [4]

Purity 90%, 95% [5]

Storage Temperature
2-8°C (Sealed in dry

conditions)

InChI

1S/C7H9NO4/c1-2-11-7(10)6-

3-5(4-9)12-8-

6/h3,9H,2,4H2,1H3

[1]

InChIKey
ZWVVVEYXDQMHGQ-

UHFFFAOYSA-N
[1]

SMILES CCOC(=O)C1=NOC(=C1)CO [1]

Experimental Protocols
Synthesis of Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate [4] This section details the

general procedure for the synthesis of ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate from

ethyl nitroacetate and 2-propyn-1-ol.

Materials:

2-propyn-1-ol (1.0 mL, 16.76 mmol)

Ethyl nitroacetate (3.79 mL, 33.52 mmol)

Ethanol (23.5 mL)

1,4-diazabicyclo[2.2.2]octane (DABCO) (0.194 g, 1.68 mmol)

Dichloromethane

Methanol
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Silica gel

Procedure:

In an Ace pressure tube, dissolve 2-propyn-1-ol and ethyl nitroacetate in ethanol.

Add 1,4-diazabicyclo[2.2.2]octane (DABCO) to the solution.

Seal the reaction tube and heat the reaction at 80°C for 72 hours.

After the reaction is complete, cool the mixture to room temperature.

Concentrate the reaction mixture to dryness under reduced pressure.

Purify the resulting residue by flash column chromatography on silica gel.

Elute the product using a mixture of dichloromethane and methanol (with a methanol

gradient from 0% to 6% v/v).

The final product, ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate, is obtained as an oil

with an 81% yield.

The product can be characterized by ESI/APCI (+) mass spectrometry, which should show a

peak at m/z 172 ([M+H]+).

Visualized Experimental Workflow
The following diagram illustrates the synthesis protocol described above.

Start Dissolve 2-propyn-1-ol and
ethyl nitroacetate in ethanol Add DABCO Heat at 80°C for 72 hours Cool to room temperature Concentrate under reduced pressure Purify by flash column chromatography Elute with Dichloromethane/Methanol Obtain Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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